molecular formula C7H9BrClNS B6265184 (1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine hydrochloride CAS No. 1431304-51-6

(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine hydrochloride

Cat. No. B6265184
CAS RN: 1431304-51-6
M. Wt: 254.58 g/mol
InChI Key: LBIZQHIHGWNYHM-TYSVMGFPSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine hydrochloride, trans (rac-BTPCP-HCl, trans) is a cyclopropanamine derivative of thiophene that has been widely used as a tool compound in scientific research. Due to its unique properties, rac-BTPCP-HCl, trans has been used in a variety of applications, including studies of biochemical and physiological processes, drug delivery, and cell signaling.

Scientific Research Applications

Rac-BTPCP-HCl, trans has been used in a variety of scientific research applications. It has been used as a tool compound to study the effects of cyclopropanamines on various biochemical and physiological processes. It has also been used in drug delivery studies as a model compound to investigate the binding of cyclopropanamines to various proteins and receptors. Additionally, rac-BTPCP-HCl, trans has been used in cell signaling studies to investigate the effects of cyclopropanamines on various pathways.

Mechanism of Action

The mechanism of action of rac-BTPCP-HCl, trans is not yet fully understood. However, it is believed that rac-BTPCP-HCl, trans binds to various proteins and receptors, leading to changes in the activity of the proteins and receptors. Additionally, rac-BTPCP-HCl, trans may interact with various pathways, leading to changes in cell signaling.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-BTPCP-HCl, trans are not yet fully understood. However, it has been shown to interact with various proteins and receptors, leading to changes in their activity. Additionally, rac-BTPCP-HCl, trans has been shown to interact with various pathways, leading to changes in cell signaling.

Advantages and Limitations for Lab Experiments

The use of rac-BTPCP-HCl, trans in lab experiments has several advantages. First, it is easy to synthesize and can be produced in high yields. Additionally, it is relatively stable and can be stored for long periods of time. Furthermore, it is non-toxic and can be safely handled in the lab. However, there are also some limitations to the use of rac-BTPCP-HCl, trans in lab experiments. First, it is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, its mechanism of action is not yet fully understood, making it difficult to predict its effects.

Future Directions

There are several future directions for the use of rac-BTPCP-HCl, trans in scientific research. First, further research is needed to better understand its mechanism of action and the biochemical and physiological effects of rac-BTPCP-HCl, trans. Additionally, further research is needed to investigate its potential use in drug delivery and cell signaling studies. Furthermore, research is needed to explore the potential of rac-BTPCP-HCl, trans as a therapeutic agent. Finally, research is needed to investigate the potential of rac-BTPCP-HCl, trans as a tool compound for studying other cyclopropanamines.

Synthesis Methods

Rac-BTPCP-HCl, trans is synthesized through a three-step process. First, a thiophenyl-cyclopropanamine is generated from a reaction between a thiophene-2-carbaldehyde and a cyclopropanamine. Second, the cyclopropanamine is transformed into a racemic mixture of the desired rac-BTPCP-HCl, trans through a reaction with bromine. Finally, the mixture is hydrolyzed to generate the rac-BTPCP-HCl, trans.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine hydrochloride, trans involves the reaction of a cyclopropane compound with an amine in the presence of a reducing agent. The bromothiophene group is introduced through a halogenation reaction. The final product is obtained as a hydrochloride salt.", "Starting Materials": [ "Cyclopropane", "5-bromothiophene-2-carboxylic acid", "Thionyl chloride", "Ammonia", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "1. Conversion of 5-bromothiophene-2-carboxylic acid to 5-bromothiophene-2-yl chloride using thionyl chloride", "2. Reaction of 5-bromothiophene-2-yl chloride with cyclopropane in the presence of sodium borohydride to obtain rac-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropane", "3. Reduction of rac-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropane with ammonia in the presence of sodium borohydride to obtain rac-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine", "4. Formation of rac-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine hydrochloride by reacting rac-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine with hydrochloric acid" ] }

CAS RN

1431304-51-6

Molecular Formula

C7H9BrClNS

Molecular Weight

254.58 g/mol

IUPAC Name

(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine;hydrochloride

InChI

InChI=1S/C7H8BrNS.ClH/c8-7-2-1-6(10-7)4-3-5(4)9;/h1-2,4-5H,3,9H2;1H/t4-,5-;/m1./s1

InChI Key

LBIZQHIHGWNYHM-TYSVMGFPSA-N

Isomeric SMILES

C1[C@H]([C@@H]1N)C2=CC=C(S2)Br.Cl

Canonical SMILES

C1C(C1N)C2=CC=C(S2)Br.Cl

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.